Cas no 1181345-24-3 (2-3-(3-bromophenyl)phenylethan-1-amine)

• Product Name: 2-3-(3-bromophenyl)phenylethan-1-amine
• CAS No: 1181345-24-3
• MF: C₁₄H₁₄BrN
• MW: 276.171662807465
• MDL: MFCD11932452
• CID: 5215838
• PubChem ID: 82039632
• Update Time: 2025-06-26

2-3-(3-bromophenyl)phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-[3-(3-Bromophenyl)phenyl]ethan-1-amine
• [1,1'-Biphenyl]-3-ethanamine, 3'-bromo-
• 2-3-(3-bromophenyl)phenylethan-1-amine

• MDL： MFCD11932452
• Inchi： 1S/C14H14BrN/c15-14-6-2-5-13(10-14)12-4-1-3-11(9-12)7-8-16/h1-6,9-10H,7-8,16H2
• InChI Key： GEEIFEGBNXXOGT-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1=CC=CC(=C1)CCN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 207
• XLogP3: 3.6
• Topological Polar Surface Area: 26

Additional information on 2-3-(3-bromophenyl)phenylethan-1-amine

Introduction to 2-3-(3-Bromophenyl)phenylethan-1-amine (CAS No. 1181345-24-3)

2-3-(3-Bromophenyl)phenylethan-1-amine, with the CAS number 1181345-24-3, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical research and development. This compound belongs to the class of phenethylamines, which are known for their diverse biological activities and structural versatility. The presence of a bromine atom in the 3-position of the phenyl ring adds unique chemical and biological properties, making it a valuable compound for various scientific investigations.

The structure of 2-3-(3-Bromophenyl)phenylethan-1-amine can be represented as C₁₅H₁₆BrN. The bromine substitution at the 3-position of the phenyl ring imparts specific electronic and steric effects, which can influence its reactivity and biological activity. These properties make it an interesting candidate for studies in medicinal chemistry, particularly in the design and synthesis of new drugs.

In the context of pharmaceutical research, 2-3-(3-Bromophenyl)phenylethan-1-amine has been explored for its potential as a lead compound in drug discovery. Recent studies have shown that this compound exhibits promising pharmacological properties, including activity against various receptors and enzymes. For instance, it has been reported to interact with serotonin receptors, making it a potential candidate for the development of new treatments for neurological disorders such as depression and anxiety.

Beyond its potential therapeutic applications, 2-3-(3-Bromophenyl)phenylethan-1-amine is also of interest in synthetic chemistry due to its utility as an intermediate in the synthesis of more complex molecules. The bromine substituent can be readily functionalized through various chemical reactions, such as nucleophilic substitution and cross-coupling reactions, enabling the synthesis of a wide range of derivatives with diverse functionalities.

In the realm of chemical biology, 2-3-(3-Bromophenyl)phenylethan-1-amine has been utilized as a tool compound to probe biological systems. Its ability to modulate specific protein targets allows researchers to gain insights into cellular processes and signaling pathways. For example, studies have demonstrated that this compound can modulate G protein-coupled receptors (GPCRs), which are key targets for many therapeutic interventions.

The synthesis of 2-3-(3-Bromophenyl)phenylethan-1-amine typically involves multi-step procedures that ensure high purity and yield. Common synthetic routes include the reaction of 3-bromobenzaldehyde with phenethylamine followed by reduction steps. Advances in catalytic methods have also facilitated more efficient and environmentally friendly syntheses, contributing to the growing interest in this compound.

In terms of safety and handling, it is important to note that while 2-3-(3-Bromophenyl)phenylethan-1-amine is not classified as a hazardous material or controlled substance, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) and ventilation are recommended to ensure safe handling.

The future prospects for 2-3-(3-Bromophenyl)phenylethan-1-amine are promising. Ongoing research continues to uncover new applications and properties, further solidifying its importance in both academic and industrial settings. As our understanding of its biological activities deepens, it is likely that this compound will play a significant role in advancing drug discovery and chemical biology research.